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Compound of Interest

Compound Name: A1899

Cat. No.: B1664714 Get Quote

Disclaimer: Publicly available information on the comprehensive toxicity of A1899 is limited.

This document summarizes the known pharmacological effects of A1899 and presents a

framework for its preliminary toxicological assessment based on standard preclinical research

protocols. The quantitative toxicity data herein is illustrative and not derived from actual

experimental results for A1899.

Introduction
A1899 is recognized as a potent inhibitor of the two-pore domain potassium (K2P) channels,

specifically the TASK (TWIK-related acid-sensitive K+) channel subfamily. Its primary

pharmacological action involves the modulation of ion channel activity, which can influence

cellular membrane potential and downstream signaling pathways. Understanding the potential

toxicity of such a compound is paramount for any further therapeutic development. This

whitepaper outlines the known pharmacological effects of A1899 and proposes a standard

suite of preliminary toxicity studies to evaluate its safety profile.

Known Pharmacological Effects
A1899 has been identified as an inhibitor of TASK channels. One study demonstrated that

A1899 inhibited TASK channel activity by 35% at a concentration of 400 nmol/L[1]. This

inhibition leads to an increase in intracellular calcium concentration ([Ca2+]i) in specific cell

types, such as carotid body type-1 cells[1]. Another study reported IC50 values for A1899
against KCNK3 (a member of the TASK channel family) and KCNK9 channels as 200 nM and

3.2 µM, respectively.
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Signaling Pathway
The known signaling pathway for A1899 involves the direct inhibition of TASK channels,

leading to membrane depolarization and subsequent influx of extracellular calcium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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